4,7-dimethyl-6H-purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-6H-purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C9H9N5O2/c1-4-3-14-5-6(11-8(14)10-4)13(2)9(16)12-7(5)15/h3H,1-2H3,(H,10,11)(H,12,15,16)
• InChI Key: AQVWVWNEWBXFLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1)N(C(=O)NC3=O)C
• Molecular Formula: C9H9N5O2
• Molecular Weight: 219.20 g/mol

Description

4,7-dimethyl-6H-purino[7,8-a]imidazole-1,3-dione is a chemical compound with the molecular formula C9H9N5O2 and a molecular weight of 219.204. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazoles are utilized in a diverse range of applications, from traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives is broad due to their wide range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. Future challenges include expanding the scope and limitations of current synthesis methods, as well as exploring new reaction mechanisms.